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Compound of Interest

Compound Name: Armillaramide

Cat. No.: B1252038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Armillaramide, a novel sphingolipid with the chemical formula (2S,3S,4R)-2-hexadecanoyl-

aminooctadecane-1,3,4-triol, presents exciting opportunities in research and development. As a

compound with limited publicly available safety data, a cautious and informed approach to its

handling is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel and the integrity of your research.

Immediate Safety and Handling Precautions
Due to the absence of a specific Safety Data Sheet (SDS) for Armillaramide, it must be

handled as a substance with unknown toxicity. The following recommendations are based on

best practices for handling novel chemical compounds and data from structurally similar

molecules. A safety data sheet for the related compound (2S,3S,4R)-2-aminooctadecane-1,3,4-

triol indicates that it is a skin irritant and may be harmful if swallowed.[1] Therefore, a high

degree of caution is warranted.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Given that a similar

compound is a known skin

irritant, this is a critical

precaution.

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles

Protects against splashes and

airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

As the inhalation toxicity is

unknown, all handling of solid

Armillaramide and its solutions

should be performed in a fume

hood to minimize inhalation

exposure.

Engineering Controls
Control Measure Specification Rationale

Ventilation Chemical Fume Hood

Essential for preventing the

inhalation of any dust or

aerosols.

Storage
Tightly sealed container in a

cool, dry place

Protects the compound from

moisture and atmospheric

contaminants. Unsaturated

lipids can be prone to

autoxidation.[2]

Secondary Containment

Store containers within a

larger, chemically resistant tray

or vessel

Prevents the spread of

material in case of a primary

container leak or spill.
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Operational Plans: From Receipt to Disposal
A structured workflow is critical for the safe management of Armillaramide in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the compound name, date of receipt,

and any known hazard warnings (e.g., "Handle with Caution: Potential Skin Irritant").

Storage: Store in a designated, well-ventilated area away from incompatible materials. The

storage location should be clearly marked.

Handling and Weighing
Designated Area: All handling of Armillaramide should occur in a designated area within a

chemical fume hood.

Weighing: When weighing the solid compound, use a balance inside the fume hood or a

powder-containment hood to prevent the dispersal of dust.

Solution Preparation: Prepare solutions within the fume hood. Due to the lipid nature of

Armillaramide, specialized solubilization methods may be necessary. Common techniques

for sphingolipids involve dissolving in an ethanol/dodecane mixture before adding to

aqueous solutions.[2]

Emergency Procedures: Spill and Exposure
Management
Spill Response
In the event of a spill, immediate and appropriate action is crucial.

Caption: Logical workflow for responding to an Armillaramide spill.

Exposure Response
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Exposure Route First Aid Measures

Skin Contact

Immediately flush skin with copious amounts of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
As a novel chemical with unknown environmental impact, Armillaramide and all contaminated

materials must be disposed of as hazardous chemical waste.

Waste Collection: Collect all solid waste (e.g., contaminated gloves, weigh boats, absorbent

pads) and liquid waste (e.g., unused solutions) in separate, clearly labeled, and sealed

hazardous waste containers.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Armillaramide," and any known hazard characteristics (e.g., "Potential Irritant").

Disposal: Arrange for pick-up and disposal by your institution's Environmental Health and

Safety (EHS) department. Do not dispose of Armillaramide down the drain or in regular

trash.

Quantitative Data Summary
Due to the novelty of Armillaramide, experimentally determined quantitative data is scarce.

The following table provides computed data for the closely related compound 2-
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Aminooctadecane-1,3,4-triol as a reference point.

Property
Value (for 2-
Aminooctadecane-1,3,4-
triol)

Data Source

Molecular Formula C18H39NO3 PubChem CID 248575[3]

Molecular Weight 317.5 g/mol PubChem CID 248575[3]

XLogP3-AA 4.6 PubChem CID 248575

Conclusion
The responsible use of novel compounds like Armillaramide is fundamental to advancing

scientific discovery while ensuring a safe research environment. By adhering to these stringent

safety and handling protocols, researchers can mitigate potential risks and build a foundation of

trust in the management of new chemical entities. As more information becomes available,

these guidelines will be updated to reflect the most current safety knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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